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Introduction

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals to modify their research proposals to meet the stringent
requirements of Senate Bill 1617 (SB1617). The core tenets of SB1617 emphasize enhanced
rigor, reproducibility, and transparency in preclinical research funded by state initiatives. The bill
mandates standardized data presentation, detailed experimental protocols, and clear
visualization of experimental logic and biological pathways. Adherence to these guidelines is
critical for the successful funding of research proposals.

This document provides a step-by-step approach to restructuring research proposals, with a
focus on data presentation, protocol detailing, and the mandatory use of standardized
visualizations.

Section 1: Understanding the Core Tenets of SB1617

SB1617 is designed to ensure that state-funded research is built on a foundation of robust and
verifiable scientific methodology. The key requirements can be summarized as follows:
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e Quantitative Data Standardization: All quantitative data must be presented in a clear,
consistent, and easily comparable tabular format. This is intended to facilitate rapid
assessment and comparison across different studies.

o Methodological Transparency: Key experimental protocols must be described in sufficient
detail to allow for replication by a qualified third party. This includes specific reagent
concentrations, instrument settings, and data analysis procedures.

» Logical and Biological Clarity: All proposals must include diagrams that clearly illustrate
signaling pathways, experimental workflows, and the logical relationships between different
parts of the proposed research.

Section 2: Modifying Your Research Proposal: A
Checklist

Use the following checklist to ensure your proposal aligns with SB1617 requirements:
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Requirement Action Item Completed

Convert all quantitative data
summaries from text or

Data Presentation graphical formats into the O
standardized tables outlined in

Section 3.

Ensure all tables have clear
titles, defined units, and
appropriate statistical

annotations.

For each key experiment, write
] a detailed, step-by-step
Experimental Protocols ) ) (I
protocol as described in

Section 4.

Include catalog numbers for
critical reagents and software (Il

versions for data analysis.

Create Graphviz diagrams for
all proposed signaling
Mandatory Visualizations pathways and experimental O

workflows as specified in

Section 5.
Verify that all diagrams adhere
to the specified color palette O
and contrast rules.
Ensure each diagram has a O

brief, descriptive caption.

Section 3: Standardized Data Presentation

To comply with SB1617, all quantitative data must be summarized in tables. The following
templates are provided for common data types in drug development research.
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Table 1: In Vitro IC50 Data

95%
Compound _ . :
5 Target Cell Line IC50 (nM) Confidence n (replicates)
Interval
Drug-A Kinase X HEK?293 15.2 [12.1, 18.3] 3
Drug-B Kinase X HEK?293 25.6 [22.4, 28.8] 3
Control-C Kinase X HEK293 >10,000 N/A 3
Table 2: In Vivo Efficacy Data
Tumor
Treatment Dose Standard p-value (vs. _
Volume o _ n (animals)
Group (mg/kg) Deviation Vehicle)
Change (%)
Vehicle 0 +150 25 N/A 10
Drug-A 10 -45 15 <0.01 10
Drug-A 30 -75 12 <0.001 10

Section 4: Detailed Experimental Protocols

The following example protocol for a Western Blot experiment illustrates the level of detail
required by SB1617.

Protocol 1: Western Blot for Phospho-Kinase X
e Cell Lysis:
o Wash 1x10"6 HEK293 cells with ice-cold PBS.

o Lyse cells in 100 pL of RIPA buffer (Sigma, #R0278) supplemented with protease and
phosphatase inhibitors (Roche, #04693159001, #04906845001).

o Incubate on ice for 30 minutes, with vortexing every 10 minutes.
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o Centrifuge at 14,000 x g for 15 minutes at 4°C.

o Collect the supernatant and determine protein concentration using a BCA assay (Thermo
Fisher, #23225).

e SDS-PAGE and Transfer:
o Load 20 pg of protein per lane onto a 4-12% Bis-Tris gel (Invitrogen, #NP0321BOX).
o Run the gel at 150V for 60 minutes in MOPS running buffer (Invitrogen, #NP0001).

o Transfer proteins to a PVDF membrane (Bio-Rad, #1620177) at 100V for 90 minutes at
4°C.

e Immunoblotting:

o Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.

[e]

Incubate with primary antibody against Phospho-Kinase X (Cell Signaling Technology,
#12345, 1:1000 dilution) overnight at 4°C.

Wash the membrane three times with TBST for 10 minutes each.

[e]

o

Incubate with HRP-conjugated secondary antibody (Cell Signaling Technology, #7074,
1:2000 dilution) for 1 hour at room temperature.

o

Wash the membrane three times with TBST for 10 minutes each.
o Detection and Analysis:
o Develop the blot using ECL substrate (Thermo Fisher, #32106).
o Image the blot using a ChemiDoc Imaging System (Bio-Rad).

o Quantify band intensities using ImageJ software (version 1.53). Normalize Phospho-
Kinase X signal to total protein or a housekeeping protein like GAPDH.

Section 5: Mandatory Visualizations
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All diagrams must be generated using Graphviz (DOT language) and adhere to the specified
formatting.

Diagram 1: Proposed Signaling Pathway of Drug-A
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Caption: Proposed mechanism of action for Drug-A targeting the Kinase X signaling pathway.
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Diagram 2: Experimental Workflow for In Vivo Efficacy Study
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Caption: Workflow for the proposed in vivo efficacy study.

» To cite this document: BenchChem. [Application Notes & Protocols for Aligning Research
Proposals with SB1617]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364354/docs#application-notes-protocols-for-

aligning-research-proposals-with-sb1617]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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